Cas no 21190-22-7 (α-[(Dimethylamino)methylene]-2,4,6-trinitrobenzeneacetaldehyde)

• Product Name: α-[(Dimethylamino)methylene]-2,4,6-trinitrobenzeneacetaldehyde
• CAS No: 21190-22-7
• MF: C₁₁H₁₀N₄O₇
• MW: 310.219702243805
• CID: 5446836
• PubChem ID: 5822362
• Update Time: 2025-07-09

α-[(Dimethylamino)methylene]-2,4,6-trinitrobenzeneacetaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)-2-(2,4,6-trinitrophenyl)prop-2-enal
• Z56763948
• (Z)-3-(dimethylamino)-2-(2,4,6-trinitrophenyl)prop-2-enal
• SR-01000025866
• SR-01000025866-1
• 21190-22-7
• STL431219
• AKOS000113064
• (2Z)-3-(dimethylamino)-2-(2,4,6-trinitrophenyl)prop-2-enal
• EN300-1191749
• α-[(Dimethylamino)methylene]-2,4,6-trinitrobenzeneacetaldehyde

• Inchi： 1S/C11H10N4O7/c1-12(2)5-7(6-16)11-9(14(19)20)3-8(13(17)18)4-10(11)15(21)22/h3-6H,1-2H3/b7-5+
• InChI Key： ZSPYUPCJJARSGV-FNORWQNLSA-N
• SMILES： [O-][N+](C1C=C(C=C(C=1/C(/C=O)=C/N(C)C)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 310.05494867g/mol
• Monoisotopic Mass: 310.05494867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 158Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on α-[(Dimethylamino)methylene]-2,4,6-trinitrobenzeneacetaldehyde

Comprehensive Analysis of α-[(Dimethylamino)methylene]-2,4,6-trinitrobenzeneacetaldehyde (CAS No. 21190-22-7)

α-[(Dimethylamino)methylene]-2,4,6-trinitrobenzeneacetaldehyde (CAS No. 21190-22-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound, often referred to by its abbreviated name or CAS number, belongs to the class of nitroaromatic compounds, which are known for their diverse reactivity and utility in various chemical syntheses. Researchers and industry professionals are increasingly exploring its role in advanced material science, pharmaceuticals, and agrochemicals.

The molecular structure of α-[(Dimethylamino)methylene]-2,4,6-trinitrobenzeneacetaldehyde features a trinitrobenzene core, which is functionalized with a dimethylamino group and an acetaldehyde moiety. This combination imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its potential as a precursor for high-energy materials and photoactive compounds, aligning with the growing demand for sustainable and efficient chemical processes.

One of the most frequently searched questions about this compound is: "What are the applications of α-[(Dimethylamino)methylene]-2,4,6-trinitrobenzeneacetaldehyde?" Current research suggests its use in the development of advanced polymers and specialty coatings, where its nitro groups contribute to enhanced thermal stability and reactivity. Additionally, its electron-withdrawing characteristics make it a candidate for organic electronics, such as in the fabrication of OLEDs and sensors.

Another hot topic in the scientific community is the safety and handling of nitroaromatic compounds. While α-[(Dimethylamino)methylene]-2,4,6-trinitrobenzeneacetaldehyde is not classified as hazardous under standard conditions, proper laboratory practices are essential to ensure safe usage. This aligns with the broader trend of green chemistry, where researchers prioritize environmentally benign synthetic routes and minimize waste generation.

The synthesis of α-[(Dimethylamino)methylene]-2,4,6-trinitrobenzeneacetaldehyde typically involves the condensation of 2,4,6-trinitrobenzaldehyde with dimethylformamide dimethyl acetal, followed by purification steps. This method has been optimized for high yield and scalability, addressing the industry's need for cost-effective production. Recent advancements in catalytic processes have further improved the efficiency of its synthesis, reducing energy consumption and byproduct formation.

In the context of AI-driven drug discovery, this compound has also been explored for its potential pharmacological activities. Computational models have identified its nitro groups as key pharmacophores, suggesting possible applications in antimicrobial or anti-inflammatory agents. However, further experimental validation is required to confirm these hypotheses.

From an SEO perspective, users often search for terms like "CAS 21190-22-7 supplier", "α-[(Dimethylamino)methylene]-2,4,6-trinitrobenzeneacetaldehyde price", and "nitroaromatic compounds uses". These queries reflect the commercial and academic interest in this compound. Suppliers and manufacturers are advised to highlight its purity, stability, and compliance with international standards to meet customer expectations.

In summary, α-[(Dimethylamino)methylene]-2,4,6-trinitrobenzeneacetaldehyde (CAS No. 21190-22-7) is a versatile compound with promising applications across multiple industries. Its unique structure and reactivity make it a subject of ongoing research, particularly in the fields of material science, organic electronics, and pharmaceuticals. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in shaping future technologies.